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Compound of Interest

Compound Name: 3,5-Diethynylpyridine

Cat. No.: B1337693

This guide provides essential information regarding the chemical properties of 3,5-
diethynylpyridine, tailored for researchers, scientists, and professionals in drug development.

Core Compound Data

3,5-Diethynylpyridine is a chemical compound with the molecular formula COH5N.[1] Its
molecular weight is approximately 127.14 g/mol .[1]

Quantitative Data Summary

The fundamental quantitative properties of 3,5-diethynylpyridine are summarized in the table
below for easy reference.

Property Value

Molecular Formula C9H5N

Molecular Weight 127.14 g/mol
Monoisotopic Mass 127.042199164 Da

Data sourced from PubChem.[1]

Logical Relationship of Chemical Identifiers
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The following diagram illustrates the logical connection between the common name of the
compound, its molecular formula, and its corresponding molecular weight.

Chemical Identity of 3,5-Diethynylpyridine
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Chemical Identity of 3,5-Diethynylpyridine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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